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Compound of Interest

Compound Name: Shp2-IN-14

Cat. No.: B12385924

Essential Safety and Handling Guide for Shp2-
IN-14

This guide provides crucial safety and logistical information for the proper handling and
disposal of the research chemical Shp2-IN-14. Adherence to these procedures is vital for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

Shp2-IN-14 is a potent small molecule inhibitor intended for laboratory research. While a
specific Safety Data Sheet (SDS) for Shp2-IN-14 is not publicly available, data from similar
compounds, such as SHP2-IN-9, indicate potential hazards.[1] Assume the compound is
harmful if swallowed and toxic to aquatic life with long-lasting effects.[1] Therefore, a
comprehensive approach to personal protection is mandatory.

Minimum PPE Requirements:
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PPE Category Specification Rationale

Prevents skin contact and

Double-gloving with absorption. Double-gloving
Hand Protection chemotherapy-rated nitrile provides an extra barrier
gloves. against potential

contamination.[2]

) ANSI Z87.1-rated safety Protects eyes from splashes or
Eye Protection _ _
glasses or goggles. aerosolized patrticles.

Prevents contamination of

) ] ) personal clothing. Gowns
] A disposable, fluid-resistant ) ) N
Body Protection designed to resist permeability
laboratory coat or gown.
by hazardous drugs are

recommended.[2][3]

Recommended when handling
) ) A NIOSH-approved N95 the powder form outside of a
Respiratory Protection ) ) - )
respirator or higher. certified chemical fume hood to

prevent inhalation.[3]

Safe Handling and Operational Workflow

A systematic approach to handling Shp2-IN-14, from preparation to disposal, minimizes the risk
of exposure and contamination.

Experimental Workflow:
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Figure 1. Procedural workflow for handling Shp2-IN-14.
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Step-by-Step Handling Protocol:
e Preparation:

o Don Appropriate PPE: Before entering the designated handling area, put on all required
personal protective equipment as detailed in the table above.

o Prepare Workspace: Work should be conducted in a certified chemical fume hood or a
Class Il Biosafety Cabinet to minimize inhalation exposure.[3] The work surface should be
covered with absorbent, disposable bench paper.

o Retrieve Compound: Shp2-IN-14 powder should be stored at -20°C.[1] Allow the container
to equilibrate to room temperature before opening to prevent condensation.

e Handling:

o Weighing: Carefully weigh the desired amount of the powdered compound in the fume
hood. Use anti-static weighing paper or a dedicated spatula. Avoid creating dust.

o Solubilization: Prepare stock solutions by dissolving the compound in an appropriate
solvent (e.g., DMSO) within the fume hood. For storage of solutions, it is recommended to
keep them at -80°C.[1]

o Experimental Use: For cellular assays, add the solubilized inhibitor to cell cultures as per
the experimental protocol.[4] Handle all treated cell cultures and media as potentially
hazardous.

e Post-Handling and Disposal:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with Shp2-IN-14 using a suitable disinfectant, such as 70% ethanol, followed by a
detergent-based cleaner.

o Waste Disposal:

» Solid Waste: All contaminated solid waste, including gloves, bench paper, pipette tips,
and empty vials, must be disposed of in a designated hazardous chemical waste
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container.

» Liquid Waste: Unused stock solutions and contaminated liquid media should be

collected in a sealed, labeled hazardous waste container. Do not pour down the drain.

[1]

o Doffing PPE: Remove PPE in the reverse order it was put on, taking care to avoid self-

contamination. Dispose of all disposable PPE as hazardous waste. Wash hands

thoroughly with soap and water after removing gloves.

Emergency Procedures

Exposure Scenarios and First Aid:

Exposure Route

First Aid Measures

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide respiratory support. Seek
medical attention.[1]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[1]

In the event of a spill, evacuate the immediate area and alert laboratory personnel. For small

spills, use an appropriate chemical spill kit, wearing full PPE. For large spills, evacuate the

laboratory and contact the institution's environmental health and safety office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385924#personal-protective-equipment-for-
handling-shp2-in-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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